Cas no 1300690-48-5 (3-(2-{imidazo[1,2-b]pyridazin-3-yl}ethynyl)-4-methylbenzoic acid)

• Product Name: 3-(2-{imidazo[1,2-b]pyridazin-3-yl}ethynyl)-4-methylbenzoic acid
• CAS No: 1300690-48-5
• MF: C₁₆H₁₁N₃O₂
• MW: 277.277443170547
• MDL: MFCD27980055
• CID: 1225292
• Update Time: 2025-04-20

3-(2-{imidazo[1,2-b]pyridazin-3-yl}ethynyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methyl-
• 3-(2-Imidazo[1,2-B]Pyridazin-3-Ylethynyl)-4-Methyl-Benzoic Acid
• 3-(2-(imidazo[1,2-b]pyridazin-3-yl)ethynyl)-4-methylbenzoic acid
• 3-(2-{imidazo[1,2-b]pyridazin-3-yl}ethynyl)-4-methylbenzoic acid

• MDL： MFCD27980055
• Inchi： 1S/C16H11N3O2/c1-11-4-5-13(16(20)21)9-12(11)6-7-14-10-17-15-3-2-8-18-19(14)15/h2-5,8-10H,1H3,(H,20,21)
• InChI Key： SCMPXDBRMCTALZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(C)=C(C#CC2=CN=C3C=CC=NN32)C=1)=O

Computed Properties

• Exact Mass: 277.08523
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.02 g/l) (25 º C),
• PSA: 67.49

3-(2-{imidazo[1,2-b]pyridazin-3-yl}ethynyl)-4-methylbenzoic acid Security Information

• Storage Condition：(BD328805)